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Compound of Interest

Compound Name: Pseudococaine

Cat. No.: B1200434

The disposal of pseudococaine, a stereocisomer of cocaine and a controlled substance, is
governed by stringent federal regulations. For researchers, scientists, and drug development
professionals, adherence to these protocols is not merely a matter of laboratory safety but a
legal necessity. This document provides a comprehensive, step-by-step guide for the proper
management and disposal of pseudococaine, ensuring compliance with the U.S. Drug
Enforcement Administration (DEA) and promoting a safe laboratory environment.

Regulatory Framework: A Mandate for Compliance

All facilities and individuals who handle controlled substances like pseudococaine must be
registered with the DEA.[1] The disposal of these substances is explicitly regulated under Title
21 Code of Federal Regulations (CFR) Part 1317.[2] It is illegal for unauthorized entities,
including institutional Environmental Health & Safety (EHS) departments, to take possession of
DEA-regulated substances from a registered researcher's lab.[3] The primary responsibility for
proper disposal lies with the DEA registrant.[4]
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Requirement

Description

Applicable DEA
Form

Citation

Disposal Method

Transfer to a DEA-
registered "reverse
distributor" authorized
to handle and destroy

controlled substances.

DEA Form 222 (for

Schedule | & Il) or an

invoice (for Schedule

1-V).

[3][5]

On-Site Destruction

Destruction on-site
requires the presence
of a DEA agent or
other authorized
person. This is less
common for research

labs.

DEA Form 41
("Registrants
Inventory of Drugs

Surrendered").

[2]

Record Keeping

All records of transfer,
disposal, and
destruction must be
meticulously
maintained and
readily available for

inspection.

Researcher's
controlled substance
logs; copies of

transfer forms.

[3]

Record Retention

Disposal records must
be kept for a minimum
of two years after the

final disposition of the

substance.

N/A

[3]

Reporting Spills

Breakage or spillage
is not considered a
"loss." However, any
recoverable
substance must be
disposed of according
to regulations.
Unintentional

destruction should be

DEA Form 41 (for
unintentional

destruction).

[5]
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documented on Form
41.

Standard Operating Procedure for Pseudococaine
Disposal

This protocol outlines the necessary steps for the compliant disposal of unwanted, expired, or
surplus pseudococaine.

1. Secure and Document the Substance:

o Ensure all pseudococaine designated for disposal is securely stored in a locked cabinet,
segregated from active stock, as required for all controlled substances.[4][5]

» Precisely document the quantity (in grams or milligrams) of the substance to be disposed of
in your controlled substance logbook.

2. ldentify and Contact a Reverse Distributor:

* Researchers must transfer the controlled substance to a DEA-registered "reverse
distributor."[3]

o Alist of registered reverse distributors can often be obtained from your institution's Office of
Research Compliance or by consulting the DEA Diversion Control Division website.[5]

o Contact the chosen reverse distributor to inquire about their specific procedures, costs, and
scheduling.

3. Prepare for Transfer:
o The reverse distributor will provide instructions for packaging and shipment.

e For Schedule | and Il substances, the transfer must be documented using a DEA Form 222.
For substances in Schedules IlI-V, an invoice is typically used.[3][5]

e The registrant must keep copies of all records documenting the transfer and disposal.[5]
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4. Finalize Documentation:

¢ Once the transfer is complete, make a final entry in your controlled substance logbook,
indicating the date, quantity disposed, and method of disposal (i.e., transfer to the specific
reverse distributor).

» File a copy of the DEA Form 222 or transfer invoice with your controlled substance records.
These records must be maintained for at least two years.[3]

Pseudococaine Disposal Workflow Diagram

Experimental Protocol: Spill Decontamination

In the event of an accidental spill, immediate and proper decontamination is critical to ensure
personnel safety and prevent environmental contamination. The primary goal when cleaning a
powdered substance is to prevent it from becoming airborne.[6]

Materials:

e Personal Protective Equipment (PPE): Two pairs of chemotherapy-tested gloves, gown, shoe
covers, safety goggles or face shield.[7]

o Absorbent, plastic-backed pads or towels.[7]

o Disposable scoop and scraper.[8]

o Two sealable, 6-mil polyethylene bags, labeled "Hazardous Waste."[7][9]
e Puncture-resistant container for broken glass.[7]

e Cleaning solutions: 10% bleach solution, 1% sodium thiosulfate solution (for bleach
neutralization), and a mild detergent solution.[7]

Procedure:
e Secure the Area:

o Alert all personnel in the immediate vicinity and evacuate non-essential individuals.[10]
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o Post warning signs to limit access to the spill area.[7]

e Don PPE:

o Put on all required PPE before approaching the spill.
e Contain the Spill (Powder):

o Do not attempt to dry-sweep the powder.

o Gently cover the spill with absorbent pads or towels dampened with water. This will help
prevent the powder from becoming aerosolized.[6][8]

o For liquid spills, cover with dry absorbent pads.[8]
e Clean the Area:

o Working from the outer edge of the spill inward, carefully collect the dampened material
using a scoop and scraper.[8]

o Place all contaminated debris, including pads and gloves, into the first labeled hazardous
waste bag.[7]

o Clean the spill area sequentially with a 10% bleach solution, followed by a 1% sodium
thiosulfate solution, and finally with a mild detergent and water.[7] Use fresh towels for
each step.

o Place all used cleaning materials into the waste bag.
e Dispose of Waste:
o Seal the inner waste bag.

o Carefully remove outer gloves and other PPE, placing them into the second hazardous
waste bag. Seal the outer bag.[8]

o Dispose of the waste through your institution's hazardous waste program. Note that this
waste is now considered hazardous chemical waste, not a controlled substance for
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transfer, as it is no longer in its pure form.
o Final Steps:
o Remove remaining PPE and perform thorough hand hygiene with soap and water.[8]

o Document the spill and cleanup procedure in laboratory records. For any recoverable
substance that must be disposed of, follow the standard disposal procedure outlined
above and document it on DEA Form 41 as an "unintentional destruction."[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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